![molecular formula C13H19ClN2O B1456230 N-(3-Methylphenyl)-3-piperidinecarboxamide hydrochloride CAS No. 1220020-06-3](/img/structure/B1456230.png)
N-(3-Methylphenyl)-3-piperidinecarboxamide hydrochloride
Overview
Description
N-(3-Methylphenyl)-3-piperidinecarboxamide hydrochloride, also known as N-methyl-3-piperidinecarboxamide HCl, is a synthetic compound with a wide range of applications in the laboratory and in scientific research. It is an important intermediate in the synthesis of a number of compounds and has been used in the synthesis of a variety of pharmaceuticals and other compounds. N-methyl-3-piperidinecarboxamide HCl is a colorless, crystalline solid with a melting point of 209–211 °C. It is soluble in water, ethanol, and acetone.
Scientific Research Applications
Electrophysiological and Pharmacological Studies
One significant area of research involves the study of endocannabinoid transport inhibitors like AM404, a compound structurally related to N-(3-Methylphenyl)-3-piperidinecarboxamide hydrochloride. AM404 has been shown to inhibit synaptic transmission between rat hippocampal neurons in culture independently of cannabinoid CB1 receptors. This inhibition is attributed to the compound's effect on depolarization-induced calcium influx, suggesting a mechanism of action involving the inhibition of sodium channels rather than directly interacting with cannabinoid receptors (Kelley & Thayer, 2004).
Corrosion Inhibition Studies
In the field of materials science, research on N1-(3-methylphenyl)piperidine-1,4-dicarboxamide soft-cast steel in 1 M HCl has revealed its potential as a corrosion inhibitor. This compound exhibits a high inhibition efficiency, suggesting an adsorption process that obeys the Freundlich's adsorption isotherm model. The study highlights its utility in protecting soft-cast steel against corrosion in acidic environments, marking its relevance beyond pharmacological applications (Rajendraprasad, Ali, & Prasanna, 2020).
Anticancer and Anticonvulsant Activity
Further research explores the synthesis and structure-activity relationships of compounds based on 2-piperidinecarboxylic acid for potential anticonvulsant and anticancer activities. These studies have led to the development of analogues with enhanced MES (maximal electroshock seizure) activity and reduced neurotoxicity, offering insights into the therapeutic potential of these compounds for the treatment of tonic-clonic and partial seizures (Ho, Crider, & Stables, 2001).
Anti-angiogenic and DNA Cleavage Activities
Novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives have been synthesized and evaluated for their anti-angiogenic and DNA cleavage activities. These compounds have shown significant potential in blocking the formation of blood vessels in vivo and exhibited differential migration and band intensities in DNA binding/cleavage assays, suggesting their application in anticancer strategies (Kambappa et al., 2017).
Metabolic and Interaction Studies
The metabolic disposition of casopitant, a potent neurokinin-1 receptor antagonist, in various animal models and its interactions with human cytochrome P450 enzymes have been extensively studied. These studies provide valuable insights into the pharmacokinetics, metabolism, and potential for drug-drug interactions of compounds within this chemical class, supporting their development and safe use in clinical settings (Miraglia et al., 2010).
properties
IUPAC Name |
N-(3-methylphenyl)piperidine-3-carboxamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O.ClH/c1-10-4-2-6-12(8-10)15-13(16)11-5-3-7-14-9-11;/h2,4,6,8,11,14H,3,5,7,9H2,1H3,(H,15,16);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBHIGVHLSDVFCT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C2CCCNC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1220020-06-3 | |
Record name | 3-Piperidinecarboxamide, N-(3-methylphenyl)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1220020-06-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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